Cas no 1099-87-2 (sodium prasteronesulfate)

• Product Name: sodium prasteronesulfate
• CAS No: 1099-87-2
• MF: C₁₉H₂₇NaO₅S
• MW: 390.469455957413
• MDL: MFCD00010470
• CID: 40726
• PubChem ID: 23668320
• Update Time: 2025-09-18

sodium prasteronesulfate Chemical and Physical Properties

Names and Identifiers

• sodium prasteronesulfate
• dehydroepiandrosterone sulfate sodium salt
• Dehydroepiandrostero​ne Sulfate (sodium salt)
• Dehydroepiandrosterone 3-sulfate (DHEAS) sodium salt solution
• Dehydroepiandrosterone sulfate sodium salt hydrate (DHEA sulfate sodium hydrate)
• dehydroepiandrosterone sulfate sodium
• dha-s
• mylis
• PRASTERONE SODIUM SULFATE
• Prasterone sulfate sodium
• prasterone sulfate sodium salt
• SODIUM PRASTERONR SULFATE
• sodiumdehydroepiandrosteronesulfate
• Teloin
• Sodium dehydroepiandrosterone-3-sulfate
• NSC 72822
• DHEA sulfate,sodiuM salt
• Sodium prasterone sulfate
• whatsap:[phone]
• sodiumprasteronesulfate
• EINECS 214-152-2
• DEHYDROEPIANDROSTERONE-3-SULFATE SODIUM
• CHEMBL1573900
• Sodium Dehydroisoandrosterone-3-sulfate
• sodium 3beta-hydroxyandrost-5-en-17-one 3-sulfate
• sodium 17-oxoandrost-5-en-3beta-yl sulphate
• Dehydroepiandrosterone 3-sulfate sodium
• 3beta-Hydroxy-5-androsten-17-one sodium sulfate dihydrate
• sodium;[(3S,8R,9S,10R,13S,14S)-10,13-dimethyl-17-oxo-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-yl] sulfate
• 1099-87-2
• ANDROST-5-EN-17-ONE, 3-(SULFOOXY)-, SODIUM SALT (1:1), (3.BETA.)-
• Sodium (3beta)-17-oxoandrost-5-en-3-yl sulfate
• Androst-5-en-17-one, 3-(sulfooxy)-, sodium salt, (3.beta.)-
• sodium (3aS,3bR,7S,9aR,9bS,11aS)-9a,11a-dimethyl-1-oxo-1H,2H,3H,3aH,3bH,4H,6H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-yl sulfate
• sodium 17-oxoandrost-5-en-3beta-yl sulfate
• Sodium prasterone sulfate anhydrous
• Sodium androst-5-en-17-one-3-beta-yl sulfate
• HY-B0765
• Androst-5-en-17-one, 3.beta.-hydroxy-, hydrogen sulfate, sodium salt
• 5-ANDROSTEN-3BETA-OL-17-ONESULFATESODIUMSALT
• Dehydroisoandrosterone sulfate sodium salt
• Dehydroepiandrosterone-3-sulfate Sodium Salt
• DTXSID00273954
• Androst-5-en-17-one, 3-(sulfooxy)-, sodium salt, (3beta)-
• Sodium (3beta)-androst-5-en-17-one 3-sulphate
• Androst-5-en-17-one, 3-(sulfooxy)-, sodium salt, (3-beta)-
• S0520
• Androst-5-en-17-one, 3-beta-hydroxy-, sulfate (ester), sodium salt
• CS-0009649
• DEHYDROEPIANDROSTERONE SODIUM SULFATE [MI]
• Dehydroepiandrosterone sulfate (sodium salt)
• Sodium dehydroepiandrosterone sulfate
• Sodium prasterone sulfate [JAN]
• D 5297
• B9840IHU4T
• dehydroepiandrosterone sodium sulfate
• ANDROST-5-EN-17-ONE, 3-beta-HYDROXY-, ESTER with SODIUM SULFATE
• 3.BETA.-HYDROXY-5-ANDROSTEN-17-ONE SODIUM SULFATE
• Androst-5-en-17-one, 3beta-hydroxy-, hydrogen sulfate, sodium salt
• Q27163028
• PRASTERONE SODIUM SULFATE [MART.]
• NSC-72822
• PRASTERONE SODIUM SULFATE ANHYDROUS
• EU-0100379
• W-108700
• AS-69569
• UNII-B9840IHU4T
• PRASTERONE SODIUM SULFATE [WHO-DD]
• CHEBI:91028
• Dehydroisoandrosterone 3-sulfate sodium
• SCHEMBL606953
• H11595
• Dehydroisoandrosterone sulfate sodium sal
• AKOS037646560
• Dehydroepiandrosterone 3-sulfate sodium salt
• UNII-E1CR8487EN
• 3BETA-HYDROXY-5-ANDROSTEN-17-ONE SODIUM SULFATE
• DTXCID70196444
• sodium;((3S,8R,9S,10R,13S,14S)-10,13-dimethyl-17-oxo-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta(a)phenanthren-3-yl) sulfate
• PRASTERONE SODIUM SULFATE (MART.)
• 3-(Sulfooxy)androst-5-en-17-one sodium salt, dihydrate, (3beta)-
• Androst-5-en-17-one, 3-(sulfooxy)-, sodium salt (1:1), (3beta)-
• FS27850
• 214-152-2
• Sodium dehydroepiandrosterone-3-sulfate;Dehydroepiandrosterone-3-sulfate sodium

• MDL： MFCD00010470
• Inchi： 1S/C19H28O5S.Na/c1-18-9-7-13(24-25(21,22)23)11-12(18)3-4-14-15-5-6-17(20)19(15,2)10-8-16(14)18;/h3,13-16H,4-11H2,1-2H3,(H,21,22,23);/q;+1/p-1/t13-,14-,15-,16-,18-,19-;/m0./s1
• InChI Key： GFJWACFSUSFUOG-ZJTJBYBXSA-M
• SMILES： S(=O)(=O)([O-])O[C@H]1CC[C@@]2(C)C(C1)=CC[C@H]1[C@@H]3CCC([C@@]3(C)CC[C@@H]12)=O.[Na+]

Computed Properties

• Exact Mass: 390.14800
• Monoisotopic Mass: 391.156
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• Topological Polar Surface Area: 83.5

Experimental Properties

• Color/Form: Powder
• Melting Point: 148-149 °C (dec.)(lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: 9℃
• Refractive Index: 10 ° (C=4, MeOH)
• Solubility: methanol: clear to hazy
• PSA: 91.88000
• LogP: 4.44450
• Merck: 14,2871
• Solubility: Soluble in methanol

sodium prasteronesulfate Security Information

• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• WGK Germany：3
• Hazard Category Code： 11-34-39/23/24/25-23/24/25
• Safety Instruction： S16; S26; S36/37/39; S45
• RTECS：BV8397400
• Hazardous Material Identification：
• Risk Phrases：R11
• Storage Condition：?20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Sulfated steroids
• Solvents and Organic Chemicals Organic Compounds

Additional information on sodium prasteronesulfate

Comprehensive Overview of Sodium Prasterone Sulfate (CAS No. 1099-87-2): Properties, Applications, and Modern Research Trends

Sodium prasterone sulfate (CAS No. 1099-87-2), also known as prasterone sodium sulfate or dehydroepiandrosterone sulfate sodium salt, is a steroidal compound with significant biochemical and therapeutic relevance. This sulfated derivative of dehydroepiandrosterone (DHEA) has garnered attention in both clinical and cosmetic research due to its unique properties. The compound's molecular structure, characterized by a sulfate group at the C3 position, enhances its solubility and stability, making it a preferred form for various applications.

In recent years, sodium prasterone sulfate has been widely studied for its potential role in hormone replacement therapy (HRT), particularly in addressing age-related hormonal decline. Searches for "DHEA sulfate benefits" and "natural hormone balance supplements" have surged, reflecting growing public interest in non-synthetic alternatives. Researchers are exploring its efficacy in improving skin elasticity, cognitive function, and metabolic health, aligning with trends in anti-aging and wellness optimization.

The pharmaceutical industry utilizes CAS No. 1099-87-2 as an intermediate in synthesizing more complex steroidal drugs. Its compatibility with aqueous formulations has also made it valuable in topical creams and transdermal delivery systems, addressing popular queries like "best ingredients for mature skin." Notably, its mechanism of action involves conversion to active androgens and estrogens, which explains its inclusion in studies on menopausal symptom relief—a hot topic in women's health forums.

From a biochemical perspective, sodium prasterone sulfate serves as a biomarker for adrenal gland function. Laboratories frequently measure its levels to assess conditions like adrenal fatigue or polycystic ovary syndrome (PCOS), topics frequently searched alongside "hormone testing at home." This dual diagnostic and therapeutic potential underscores its versatility, though researchers emphasize the need for precise dosing due to its hormonal activity.

Innovative applications of CAS No. 1099-87-2 extend to cosmeceuticals, where it is marketed as a "pro-hormone" ingredient in anti-wrinkle serums. Consumer interest in "steroid-free skincare" and "science-backed beauty products" has driven formulators to leverage its collagen-stimulating effects. However, regulatory agencies require clear labeling to distinguish it from synthetic steroids, ensuring compliance with global cosmetic safety standards.

Environmental and stability studies confirm that sodium prasterone sulfate degrades efficiently under standard conditions, alleviating concerns about bioaccumulation. This aligns with the "clean chemistry" movement, a trending search term among eco-conscious consumers. Its production follows green synthesis principles, minimizing hazardous byproducts—a key selling point for brands targeting sustainable healthcare markets.

Ongoing clinical trials investigate prasterone sodium sulfate's neuroprotective effects, tapping into the "brain health supplements" niche. Preliminary data suggest modulation of NMDA receptors, sparking discussions about its potential in cognitive decline prevention. Such findings resonate with aging populations seeking natural nootropics, further cementing the compound's multidisciplinary appeal.

In summary, CAS No. 1099-87-2 represents a nexus of endocrinology, dermatology, and preventive medicine. As research uncovers new facets of its pharmacology, sodium prasterone sulfate continues to evolve from a niche biochemical to a versatile agent addressing some of today's most pressing health and wellness challenges.